Cas no 24085-03-8 (N-Benzyl Albuterol)

• Product Name: N-Benzyl Albuterol
• CAS No: 24085-03-8
• MF: C₂₀H₂₇NO₃
• MW: 329.433285951614
• MDL: MFCD02751869
• CID: 273778
• PubChem ID: 91122
• Update Time: 2025-04-19

N-Benzyl Albuterol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanol, a1-[[(1,1-dimethylethyl)(phenylmethyl)amino]methyl]-4-hydroxy-
• N-Benzyl Albuterol
• 1-(4-hydroxy-3-hydroxymethylphenyl)-2-(terbutyl-N-benzylamine)Ethanol
• 4-[2-[benzyl(tert-butyl)amino]-1-hydroxyethyl]-2-(hydroxymethyl)phenol
• alpha-[(benzyl-tert-butylamino)methyl]-m-xylene-4,alpha,alpha'-triol
• EINECS 246-013-7
• α1-[[(1,1-Dimethylethyl)(phenylmethyl)amino]methyl]-4-hydroxy-1,3-benzenedimethanol
• (1RS)-2-[Benzyl(1,1-dimethylethyl)amino]-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanol
• Salbutamol impurity E (PhEur)
• UNII-5H8WJ8C1XR
• N-BENZYLALBUTEROL
• SALBUTAMOL SULFATE IMPURITY E [EP IMPURITY]
• (+/-)-N-BENZYL ALBUTEROL
• EC 246-013-7
• NS00005855
• N-BENZYL ALBUTEROL, (+/-)-
• Q27262184
• (1RS)-2-(BENZYL(1,1-DIMETHYLETHYL)AMINO)-1-(4-HYDROXY-3-(HYDROXYMETHYL)PHENYL)ETHANOL
• 24085-03-8
• DTXSID80865134
• CCRIS 3458
• 1-(4'-Hydroxy-3'-hydroxymethylphenyl)-2-(benzyl-tert-butylamino)ethanol
• FT-0662670
• .ALPHA.1-BENZYL-TERT-BUTYLAMINOMETHYL-4-HYDROXY-M-XYLENE-.ALPHA.1,.ALPHA.3-DIOL
• SCHEMBL3825235
• alpha-((Benzyl-tert-butylamino)methyl)-m-xylene-4,alpha,alpha'-triol
• Salbutamol EP Impurity E
• 1,3-BENZENEDIMETHANOL, .ALPHA.1-(((1,1-DIMETHYLETHYL)(PHENYLMETHYL)AMINO)METHYL)-4-HYDROXY-
• SALBUTAMOL IMPURITY E [EP IMPURITY]
• M-XYLENE-.ALPHA.,.ALPHA.'-DIOL, .ALPHA.1-((BENZYL-TERT-BUTYLAMINO)METHYL)-4-HYDROXY-
• 4-(2-(BenZyl(tert-butyl)amino)-1-hydroxyethyl)-2-(hydroxymethyl)phenol
• SalbutamolEPImpurityE
• N-BENZYL SALBUTAMOL
• .ALPHA.1-(((1,1-DIMETHYLETHYL)(PHENYLMETHYL)AMINO)METHYL)-4-HYDROXY-1,3-BENZENEDIMETHANOL
• 1-(4'-hydroxy-3'-hydroxymethyl phenyl)-2-(benzyl-tert-butylamino)ethanol
• 5H8WJ8C1XR
• MFCD02751869
• alpha1-[[(1,1-Dimethylethyl)(phenylmethyl)amino]methyl]-4-hydroxy-1,3-benzenedimethanol
• DB-369794
• ALPHA1-(((1,1-DIMETHYLETHYL)(PHENYLMETHYL)AMINO)METHYL)-4-HYDROXY-1,3-BENZENEDIMETHANOL
• ALPHA1-BENZYL-TERT-BUTYLAMINOMETHYL-4-HYDROXY-M-XYLENE-ALPHA1,ALPHA3-DIOL
• 1,3-BENZENEDIMETHANOL, ALPHA1-(((1,1-DIMETHYLETHYL)(PHENYLMETHYL)AMINO)METHYL)-4-HYDROXY-
• DTXCID80813579
• SALBUTAMOL SULFATE IMPURITY E (EP IMPURITY)
• M-XYLENE-ALPHA,ALPHA'-DIOL, ALPHA1-((BENZYL-TERT-BUTYLAMINO)METHYL)-4-HYDROXY-
• SALBUTAMOL IMPURITY E (EP IMPURITY)

• MDL： MFCD02751869
• Inchi： 1S/C20H27NO3/c1-20(2,3)21(12-15-7-5-4-6-8-15)13-19(24)16-9-10-18(23)17(11-16)14-22/h4-11,19,22-24H,12-14H2,1-3H3
• InChI Key： NZBXAYHLQSMNQS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(CO)C=1)O)CN(CC1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 329.19900
• Monoisotopic Mass: 329.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.9
• Topological Polar Surface Area: 63.9A^2

Experimental Properties

• Density: 1.162±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 496°C at 760 mmHg
• Flash Point: 249.6°C
• Refractive Index: 1.6
• Solubility: Very slightly soluble (0.56 g/l) (25 º C),
• PSA: 63.93000
• LogP: 3.21860

N-Benzyl Albuterol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines